Cas no 143376-47-0 (cis-3,4-tetrahydrofurandiamine)

Cis-3,4-tetrahydrofurandiamine is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and agrochemicals. Its unique structural features, including the cis configuration, offer enhanced stability and reactivity, making it an ideal intermediate for the development of biologically active molecules. This compound's compatibility with various synthetic methods and its ability to form stable amine bonds contribute to its utility in chemical research and development.
cis-3,4-tetrahydrofurandiamine structure
143376-47-0 structure
Product Name:cis-3,4-tetrahydrofurandiamine
CAS No:143376-47-0
MF:C4H10N2O
MW:102.135000705719
MDL:MFCD18833625
CID:108306
PubChem ID:14171649
Update Time:2025-07-23

cis-3,4-tetrahydrofurandiamine Chemical and Physical Properties

Names and Identifiers

    • 3,4-Furandiamine,tetrahydro-, (3R,4S)-rel-
    • (3R,4S)-Rel-3,4-Tetrahydrofurandiamine
    • cis-3,4-tetrahydrofurandiamine
    • PB18249
    • VPSJSRRUXSUNFA-ZXZARUISSA-N
    • 3,4-furandiamine,tetrahydro-,cis-
    • (3R,4S)-rel-Tetrahydrofuran-3,4-diamine
    • (3R,4S)-tetrahydrofuran-3,4-diamine
    • cis-Tetrahydrofuran-3,4-diamine
    • A884981
    • CS-0049723
    • 3,4-Furandiamine,tetrahydro-,cis-(9CI)
    • (3R,4S)-OXOLANE-3,4-DIAMINE
    • AS-52797
    • 500571-11-9
    • starbld0035847
    • SCHEMBL1988050
    • P15675
    • 3,4-FURANDIAMINE, TETRAHYDRO-, (3R,4S)-
    • cis-oxolane-3,4-diamine
    • AKOS025119211
    • 143376-47-0
    • MFCD18833625
    • 3,4-FURANDIAMINE, TETRAHYDRO-, CIS-
    • EN300-146339
    • (3R,4S)-3,4-TETRAHYDROFURANDIAMINE
    • MDL: MFCD18833625
    • Inchi: 1S/C4H10N2O/c5-3-1-7-2-4(3)6/h3-4H,1-2,5-6H2/t3-,4+
    • InChI Key: VPSJSRRUXSUNFA-ZXZARUISSA-N
    • SMILES: O1C[C@H]([C@H](C1)N)N

Computed Properties

  • Exact Mass: 102.079312947g/mol
  • Monoisotopic Mass: 102.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.3Ų
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 176.8±40.0 °C at 760 mmHg
  • Flash Point: 73.0±21.0 °C
  • Vapor Pressure: 1.1±0.3 mmHg at 25°C

cis-3,4-tetrahydrofurandiamine Security Information

cis-3,4-tetrahydrofurandiamine Pricemore >>

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